![molecular formula C21H18FN7O3 B2841597 N-(4-acetamidophenyl)-2-(3-(4-fluorobenzyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide CAS No. 847382-63-2](/img/structure/B2841597.png)
N-(4-acetamidophenyl)-2-(3-(4-fluorobenzyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-acetamidophenyl)-2-(3-(4-fluorobenzyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C21H18FN7O3 and its molecular weight is 435.419. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Radiosynthesis Applications
Radioligands for Imaging : A novel series, including compounds similar to N-(4-acetamidophenyl)-2-(3-(4-fluorobenzyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide, has been developed for selective ligands of the translocator protein (18 kDa), crucial for in vivo imaging using positron emission tomography (PET) (Dollé et al., 2008).
Antimicrobial Activity
Inhibition of Mediator Release : Compounds structurally related to the query compound have been identified as mediator release inhibitors, showing potential as antiasthma agents due to their activity in the human basophil histamine release assay (Medwid et al., 1990).
Antimicrobial and Insecticidal Potency : Derivatives incorporating a thiadiazole moiety, akin to the query structure, have been synthesized and evaluated for their insecticidal and antimicrobial activities, indicating their potential utility in pest control and infection management (Fadda et al., 2017).
Anticancer Applications
PI3K Inhibitors : The alteration of the acetamide group in similar compounds has led to derivatives with significant antiproliferative activities against human cancer cell lines, indicating the potential of these compounds as anticancer agents with reduced toxicity (Wang et al., 2015).
Synthetic Applications and Chemical Studies
Tautomerism Studies : Research into compounds with a triazolopyrimidine structure has uncovered diazoalkylidine amine ring-chain tautomerism, expanding the understanding of chemical behavior in these classes of compounds (Ezema et al., 2012).
Synthesis of Novel Heterocycles : The versatile precursor 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide has been utilized for synthesizing various heterocycles, demonstrating the compound's utility in generating diverse chemical structures for potential pharmacological use (Fadda et al., 2017).
properties
IUPAC Name |
N-(4-acetamidophenyl)-2-[3-[(4-fluorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18FN7O3/c1-13(30)24-16-6-8-17(9-7-16)25-18(31)11-28-12-23-20-19(21(28)32)26-27-29(20)10-14-2-4-15(22)5-3-14/h2-9,12H,10-11H2,1H3,(H,24,30)(H,25,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQVZNVBNXBWZLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)N=NN3CC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18FN7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.